2-(benzo[d]isoxazol-3-yl)-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]acetamide
• InChI: InChI=1S/C20H15F3N2O3/c21-20(22,23)14-6-5-7-15(12-14)27-11-4-3-10-24-19(26)13-17-16-8-1-2-9-18(16)28-25-17/h1-2,5-9,12H,10-11,13H2,(H,24,26)
• InChI Key: WQIHKETXORTEHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)CC(=O)NCC#CCOC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C20H15F3N2O3
• Molecular Weight: 388.3 g/mol

Description

The compound contains several functional groups including a benzo[d]isoxazole ring, a trifluoromethyl group, and a phenoxy group. The benzo[d]isoxazole is a fused ring system that is part of many biologically active compounds. The trifluoromethyl group is a common substituent in medicinal chemistry, known for its ability to modulate the steric and electronic properties of a lead compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is highly electronegative, which could influence the compound’s polarity and solubility.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 2-(1,2-BENZOXAZOL-3-YL)-N-{4-[3-(TRIFLUOROMETHYL)PHENOXY]BUT-2-YN-1-YL}ACETAMIDE, also known as 2-(benzo[d]isoxazol-3-yl)-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)acetamide:

Pharmaceutical Research

This compound has shown potential in pharmaceutical research, particularly in the development of new drugs. Its unique structure allows it to interact with various biological targets, making it a candidate for the treatment of diseases such as cancer, neurological disorders, and inflammatory conditions. .

Agricultural Chemistry

In agricultural chemistry, this compound is being investigated for its potential as a pesticide or herbicide. Its chemical properties suggest it could be effective in controlling pests and weeds without causing significant harm to crops or the environment. .

Material Science

Material scientists are exploring the use of this compound in the development of new materials with unique properties. Its ability to form stable complexes with metals and other compounds makes it a candidate for creating advanced materials with applications in electronics, coatings, and nanotechnology. .

Environmental Science

This compound is also being studied for its potential applications in environmental science. Researchers are investigating its ability to degrade pollutants and its use in environmental remediation. .

Analytical Chemistry

In analytical chemistry, this compound is used as a reagent for detecting and quantifying various substances. Its unique chemical structure allows it to react with specific analytes, making it useful in the development of sensitive and selective analytical methods. .

Biochemical Research

Biochemical researchers are exploring the use of this compound in studying biological processes at the molecular level. Its ability to interact with proteins, nucleic acids, and other biomolecules makes it a valuable tool for investigating cellular mechanisms, enzyme functions, and metabolic pathways. .

Medicinal Chemistry

In medicinal chemistry, this compound is being evaluated for its potential as a lead compound in drug discovery. Its structural features allow for modifications that can enhance its biological activity and selectivity. .

Toxicology

Toxicologists are studying this compound to understand its safety and potential toxic effects. This research is crucial for determining its suitability for use in pharmaceuticals, agriculture, and other applications. .

Pharmaceutical ResearchAgricultural ChemistryMaterial ScienceEnvironmental ScienceAnalytical ChemistryBiochemical ResearchMedicinal ChemistryToxicology